Cas no 2680888-09-7 (3-(2,2,2-trifluoroacetamido)methylthieno3,2-bthiophene-2-carboxylic acid)

• Product Name: 3-(2,2,2-trifluoroacetamido)methylthieno3,2-bthiophene-2-carboxylic acid
• CAS No: 2680888-09-7
• MF: C₁₀H₆F₃NO₃S₂
• MW: 309.284750461578
• CID: 5636218
• PubChem ID: 165940054
• Update Time: 2025-06-12

3-(2,2,2-trifluoroacetamido)methylthieno3,2-bthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680888-09-7
• 3-[(2,2,2-trifluoroacetamido)methyl]thieno[3,2-b]thiophene-2-carboxylic acid
• EN300-28291929
• 3-(2,2,2-trifluoroacetamido)methylthieno3,2-bthiophene-2-carboxylic acid

• Inchi： 1S/C10H6F3NO3S2/c11-10(12,13)9(17)14-3-4-6-5(1-2-18-6)19-7(4)8(15)16/h1-2H,3H2,(H,14,17)(H,15,16)
• InChI Key： FEKDRJDAKGZGQD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(CNC(C(F)(F)F)=O)C2=C1C=CS2

Computed Properties

• Exact Mass: 308.97411989g/mol
• Monoisotopic Mass: 308.97411989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Additional information on 3-(2,2,2-trifluoroacetamido)methylthieno3,2-bthiophene-2-carboxylic acid

Comprehensive Overview of 3-(2,2,2-Trifluoroacetamido)methylthieno[3,2-b]thiophene-2-carboxylic Acid (CAS No. 2680888-09-7)

3-(2,2,2-Trifluoroacetamido)methylthieno[3,2-b]thiophene-2-carboxylic acid (CAS No. 2680888-09-7) is a specialized organic compound with a unique molecular structure, combining a thienothiophene core with a trifluoroacetamido moiety. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery, agrochemicals, and advanced material synthesis. Its carboxylic acid functional group further enhances its reactivity, making it a versatile intermediate for derivatization.

The thieno[3,2-b]thiophene scaffold is a critical building block in organic electronics, particularly in the development of organic semiconductors and conductive polymers. Researchers are increasingly exploring its derivatives for use in flexible electronics, OLEDs, and solar cells, aligning with the global push toward sustainable energy solutions. The incorporation of a trifluoroacetamido group introduces electron-withdrawing properties, which can fine-tune the compound's electronic characteristics for optoelectronic applications.

In the pharmaceutical sector, 3-(2,2,2-trifluoroacetamido)methylthieno[3,2-b]thiophene-2-carboxylic acid is investigated as a precursor for small-molecule inhibitors and biologically active compounds. Its structural features make it a candidate for targeting enzymes or receptors involved in inflammatory and metabolic diseases. Recent studies highlight its potential in kinase inhibition, a hot topic in oncology research, where precision medicine demands novel chemical entities.

Synthetic accessibility and scalability are key considerations for industrial adoption. The compound's CAS No. 2680888-09-7 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. With growing interest in green chemistry, researchers are also optimizing its synthesis to minimize hazardous byproducts, addressing environmental concerns while maintaining cost efficiency.

The rise of AI-driven drug discovery has further amplified interest in such niche compounds. Computational tools now predict the ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) of derivatives, accelerating lead optimization. This aligns with frequent search queries like "thienothiophene derivatives in drug design" or "trifluoroacetamido applications in medicinal chemistry," reflecting user demand for specialized knowledge.

From a commercial perspective, suppliers of 3-(2,2,2-trifluoroacetamido)methylthieno[3,2-b]thiophene-2-carboxylic acid emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). Its stability under standard storage conditions ensures reliability for industrial and academic use. As the compound gains traction, patent filings and publications referencing CAS 2680888-09-7 continue to rise, signaling its expanding role in innovation.

In summary, 3-(2,2,2-trifluoroacetamido)methylthieno[3,2-b]thiophene-2-carboxylic acid represents a convergence of chemistry, materials science, and biotechnology. Its multifaceted applications—from organic electronics to pharmaceutical intermediates—underscore its value in addressing contemporary scientific challenges. As research evolves, this compound is poised to remain a focal point for breakthroughs in sustainable technology and precision therapeutics.